Cas no 5280-16-0 ((4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one)

• Product name: (4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
• CAS No: 5280-16-0
• MF: C₂₄H₂₆NO₂F
• MW: 379.46714
• CID: 1584383
• PubChem ID: 2180672

(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
• (4Z)-2-(3,5-ditert-butylphenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one
• DTXSID90366869
• 5280-16-0
• ZINC04990532

• Inchi： InChI=1S/C24H26FNO2/c1-23(2,3)17-11-16(12-18(14-17)24(4,5)6)21-26-20(22(27)28-21)13-15-9-7-8-10-19(15)25/h7-14H,1-6H3/b20-13-
• InChI Key： AERSDUFQAQFELK-MOSHPQCFSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1)C2=NC(=CC3=CC=CC=C3F)C(=O)O2)C(C)(C)C

Computed Properties

• Exact Mass: 379.19488
• Monoisotopic Mass: 379.194757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.08
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.544
• PSA: 38.66